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Compound of Interest

Compound Name: Boc-NH-SS-OpNC

Cat. No.: B6292174

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential information and a step-by-step protocol for the safe
disposal of Boc-NH-SS-OpNC (tert-Butyloxycarbonylamino-dithio-o-nitrocinnamate), a self-
immolative linker used in bioconjugation. While a specific Safety Data Sheet (SDS) for Boc-
NH-SS-OpNC is not readily available, this document synthesizes safety and disposal
information from structurally related compounds to offer a comprehensive operational plan.

Chemical and Physical Properties

A clear understanding of a compound's properties is the first step toward safe handling. Key
data for Boc-NH-SS-OpNC is summarized below.

Property Value

2-((2-(t-
Chemical Name Butyloxycarbonylamino)ethyl)disulfaneyl)ethan-

1-yl p-nitrophenylcarbonate[1]

CAS Number 2040301-00-4[1]
Molecular Formula C16H22N207S2[1]
Molecular Weight 418.48 g/mol [1]
Storage Temperature -20°C[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Based on the safety data for similar chemical structures, Boc-NH-SS-OpNC is presumed to
present potential hazards. The following GHS classifications are based on a related compound,
Boc-NH-O-C1-NHS ester, and should be considered as a precautionary measure.[2]

o Skin Corrosion/Irritation (Category 2)[2]
e Serious Eye Damage/Eye Irritation (Category 2A)[2]
» Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3)[2]

Mandatory Personal Protective Equipment (PPE) when handling Boc-NH-SS-OpNC includes:

Protective gloves (e.g., nitrile)[2]

Safety goggles or face shield[2]

Laboratory coat[2]

Use in a well-ventilated area or with a fume hood to avoid inhalation of dust or fumes[2]

Step-by-Step Disposal Protocol
The following disposal procedure should be followed to mitigate risks and ensure compliance
with local regulations.

1. Waste Segregation and Collection:

o Designate a specific, clearly labeled, and sealed container for Boc-NH-SS-OpNC waste.

» Do not mix with other chemical waste unless compatibility is confirmed.

» Collect all contaminated materials, including pipette tips, weighing paper, and gloves, in this
designated container.

2. Decontamination of Glassware and Surfaces:
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» Rinse contaminated glassware and surfaces thoroughly with a suitable organic solvent (e.g.,
acetone, ethanol) followed by soap and water.
o Collect the initial rinsate as chemical waste.

3. Inactivation (if required by institutional policy):

o For larger quantities, chemical inactivation may be necessary. A common method for
compounds with reactive groups is quenching with a suitable nucleophile. However, this
should only be performed by trained personnel following a validated institutional protocol.

4. Final Disposal:

» Dispose of the sealed waste container through your institution's hazardous waste
management program.[2]

o Ensure the container is properly labeled with the chemical name and associated hazards.

o Consult your institution's environmental health and safety (EHS) office for specific guidelines
and regulations.

Experimental Workflow for Disposal

The logical flow of the disposal process is outlined in the diagram below.

Caption: A logical workflow for the proper disposal of Boc-NH-SS-OpNC waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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